Cas no 946339-47-5 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide
• CAS No: 946339-47-5
• MF: C₁₇H₁₆ClFN₂O₄S
• MW: 398.836345672607
• CID: 5514311
• Update Time: 2025-07-03

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(2-fluorophenoxy)acetamide
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C17H16ClFN2O4S/c18-13-7-6-12(10-15(13)21-8-3-9-26(21,23)24)20-17(22)11-25-16-5-2-1-4-14(16)19/h1-2,4-7,10H,3,8-9,11H2,(H,20,22)
• InChI Key： YKPTYBICJKUBOD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)COC1=CC=CC=C1F

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide

N-4-chloro-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide: A Comprehensive Overview

The compound with CAS No 946339-47-5, known as N-4-chloro-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-(2-fluorophenoxy)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazolidinone ring system and a fluoro-substituted phenoxy group. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of thiazolidinone-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The thiazolidinone moiety, characterized by its sulfur-containing five-membered ring with two oxygen atoms, is known for its stability and ability to form hydrogen bonds. This makes it an attractive component for designing bioactive molecules. In the case of N-4-chloro...acetamide, the thiazolidinone group is further substituted with a chlorophenyl group at position 3, which introduces additional electronic effects and potentially enhances the compound's pharmacokinetic properties.

The fluorophenoxy group attached to the acetamide portion of the molecule adds another layer of complexity to this compound's structure. Fluorine substitution is a common strategy in drug design to improve lipophilicity and metabolic stability. The presence of this group in N-4-chloro...acetamide suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further investigation in therapeutic areas such as oncology or infectious diseases.

From a synthetic standpoint, the construction of N-4-chloro...acetamide involves a series of intricate reactions that highlight the versatility of modern organic synthesis techniques. The synthesis typically begins with the preparation of the thiazolidinone ring system through a cyclization reaction involving an appropriate thioamide and an aldehyde or ketone. Subsequent steps involve functional group transformations and substitutions to introduce the chlorophenyl and fluoro-substituted phenoxy groups into the molecule.

Recent research has focused on evaluating the biological activity of N-4-chloro...acetamide and related compounds. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, studies have shown that it can effectively inhibit kinases associated with cancer cell proliferation and survival signals. Additionally, its ability to modulate ion channels has raised interest in its potential application as a neuroprotective agent.

The structural complexity of N-4-chloro...acetamide also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic asymmetric synthesis and continuous flow chemistry are offering new avenues for optimizing its manufacturing process. These developments are expected to enhance the feasibility of this compound as a lead candidate in preclinical studies.

In conclusion, N-4-chloro...acetamide represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, incorporating both thiazolidinone and fluoro-substituted phenoxy groups, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its biological activity and optimize its synthesis, this compound is poised to make meaningful contributions to the advancement of medicinal chemistry.